Cas no 2098104-11-9 (1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide)

• Product Name: 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide
• CAS No: 2098104-11-9
• MF: C₁₂H₁₆N₄S
• MW: 248.347240447998
• CID: 5728715
• PubChem ID: 121211211
• Update Time: 2025-05-25

1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide Chemical and Physical Properties

Names and Identifiers

• AKOS026721315
• 2098104-11-9
• starbld0041016
• F2198-1076
• 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide
• 1H-Pyrazole-5-carboximidamide, 1-(2-methylpropyl)-3-(3-thienyl)-

• Inchi： 1S/C12H16N4S/c1-8(2)6-16-11(12(13)14)5-10(15-16)9-3-4-17-7-9/h3-5,7-8H,6H2,1-2H3,(H3,13,14)
• InChI Key： CCAILGRCMHCMNT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C(=N)N)N(CC(C)C)N=1

Computed Properties

• Exact Mass: 248.10956770g/mol
• Monoisotopic Mass: 248.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 386.3±52.0 °C(Predicted)
• pka: 10.69±0.50(Predicted)

Additional information on 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide

Introduction to 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide (CAS No. 2098104-11-9)

The compound 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide, identified by the CAS registry number 2098104-11-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazole ring system, which is known for its versatility and reactivity in various chemical reactions. The presence of a thiophene moiety further enhances its electronic properties, making it a valuable candidate for exploring new chemical functionalities.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of optoelectronic devices. The unique combination of the pyrazole and thiophene groups allows for strong electronic interactions, which are crucial for applications such as light-emitting diodes (LEDs) and photovoltaic cells. Researchers have demonstrated that incorporating this compound into polymer blends can significantly improve charge transport properties, paving the way for more efficient and cost-effective electronic devices.

In addition to its material science applications, this compound has shown promise in the field of drug discovery. The pyrazole ring is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. Recent findings suggest that 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide exhibits moderate activity against certain enzymes associated with neurodegenerative diseases, making it a potential lead compound for further optimization.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent introduction of the thiophene group via coupling reactions. The use of transition metal catalysts has been instrumental in achieving high yields and selectivity during these transformations.

From a structural perspective, the molecule's geometry plays a critical role in its reactivity and functionality. The conjugation between the pyrazole and thiophene groups creates an extended π-system, which not only enhances stability but also contributes to its unique optical properties. This makes it an attractive candidate for applications in sensors and imaging technologies.

In conclusion, 1-isobutyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboximidamide (CAS No. 2098104-11-9) stands out as a versatile molecule with diverse applications across multiple disciplines. Its ability to bridge organic chemistry with materials science positions it as a key player in advancing both fundamental research and industrial innovations.